An In-depth Technical Guide to the Synthesis and Characterization of Biphenyl-4-yl-p-tolyl-methanone
An In-depth Technical Guide to the Synthesis and Characterization of Biphenyl-4-yl-p-tolyl-methanone
For Researchers, Scientists, and Drug Development Professionals
Abstract
This technical guide provides a comprehensive overview of the synthesis and characterization of Biphenyl-4-yl-p-tolyl-methanone (CAS No. 7299-63-0), a biphenyl derivative of interest in medicinal chemistry and materials science. This document details the prevalent synthetic methodology, a step-by-step experimental protocol, and a thorough outline of the analytical techniques used for its characterization. All quantitative data is presented in structured tables, and key processes are visualized using DOT language diagrams for enhanced clarity.
Introduction
Biphenyl-4-yl-p-tolyl-methanone, also known as 4-methyl-4'-phenylbenzophenone, is an aromatic ketone containing a biphenyl and a p-tolyl moiety. The biphenyl scaffold is a privileged structure in medicinal chemistry, with derivatives exhibiting a wide range of biological activities. The incorporation of the p-tolyl group can influence the molecule's steric and electronic properties, potentially modulating its biological targets and pharmacokinetic profile. This guide serves as a technical resource for researchers engaged in the synthesis and evaluation of this and related compounds.
Synthesis of Biphenyl-4-yl-p-tolyl-methanone
The most common and efficient method for the synthesis of Biphenyl-4-yl-p-tolyl-methanone is the Friedel-Crafts acylation of biphenyl with p-toluoyl chloride in the presence of a Lewis acid catalyst, typically aluminum chloride (AlCl₃).
Reaction Pathway
The synthesis proceeds via an electrophilic aromatic substitution mechanism. The Lewis acid activates the p-toluoyl chloride, forming a highly electrophilic acylium ion. This ion is then attacked by the electron-rich biphenyl ring, primarily at the para position due to steric hindrance and electronic effects, to form the desired ketone.
Caption: Synthesis pathway of Biphenyl-4-yl-p-tolyl-methanone via Friedel-Crafts acylation.
Experimental Protocol
This protocol is a general guideline and may require optimization.
Materials:
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Biphenyl
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p-Toluoyl chloride
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Anhydrous aluminum chloride (AlCl₃)
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Anhydrous dichloromethane (DCM)
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Hydrochloric acid (HCl), 1M solution
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Saturated sodium bicarbonate (NaHCO₃) solution
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Anhydrous magnesium sulfate (MgSO₄)
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Ethanol (for recrystallization)
Procedure:
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Reaction Setup: A dry three-neck round-bottom flask equipped with a magnetic stirrer, a dropping funnel, and a reflux condenser with a calcium chloride guard tube is charged with anhydrous aluminum chloride (1.1 eq) and anhydrous dichloromethane. The suspension is cooled to 0-5 °C in an ice bath.
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Addition of Reactants: A solution of p-toluoyl chloride (1.0 eq) in anhydrous dichloromethane is added dropwise to the stirred suspension. After the addition is complete, a solution of biphenyl (1.0 eq) in anhydrous dichloromethane is added dropwise, maintaining the temperature below 10 °C.
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Reaction: The reaction mixture is allowed to warm to room temperature and stirred for 12-16 hours. The progress of the reaction can be monitored by Thin Layer Chromatography (TLC).
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Work-up: The reaction mixture is slowly poured into a beaker containing crushed ice and concentrated hydrochloric acid to decompose the aluminum chloride complex. The organic layer is separated, and the aqueous layer is extracted with dichloromethane (2 x 50 mL). The combined organic layers are washed successively with 1M HCl, water, saturated sodium bicarbonate solution, and brine.
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Purification: The organic layer is dried over anhydrous magnesium sulfate, filtered, and the solvent is removed under reduced pressure. The crude product is purified by recrystallization from ethanol to afford Biphenyl-4-yl-p-tolyl-methanone as a solid.
Characterization of Biphenyl-4-yl-p-tolyl-methanone
The identity and purity of the synthesized compound are confirmed by various analytical techniques.
Physical Properties
| Property | Value |
| Molecular Formula | C₂₀H₁₆O |
| Molecular Weight | 272.34 g/mol |
| Appearance | Off-white to pale yellow crystalline solid |
| Melting Point | Approximately 135-138 °C (literature value) |
| Solubility | Soluble in common organic solvents (DCM, Chloroform, Acetone), insoluble in water. |
Spectroscopic Data
3.2.1. Nuclear Magnetic Resonance (NMR) Spectroscopy
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¹H NMR (400 MHz, CDCl₃): The proton NMR spectrum is expected to show signals in the aromatic region (δ 7.2-8.0 ppm) corresponding to the protons of the biphenyl and p-tolyl groups. A singlet corresponding to the methyl protons of the p-tolyl group is expected around δ 2.4 ppm.
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¹³C NMR (100 MHz, CDCl₃): The carbon NMR spectrum will show a characteristic signal for the carbonyl carbon around δ 196 ppm. Aromatic carbons will resonate in the δ 127-145 ppm region, and the methyl carbon will appear around δ 21 ppm.
| ¹H NMR | Expected Chemical Shift (δ, ppm) | Multiplicity | Assignment |
| Ar-H (Biphenyl & p-tolyl) | 7.2 - 8.0 | Multiplet | Aromatic protons |
| -CH ₃ (p-tolyl) | ~2.4 | Singlet | Methyl protons |
| ¹³C NMR | Expected Chemical Shift (δ, ppm) | Assignment | |
| C =O (Ketone) | ~196 | Carbonyl carbon | |
| Ar-C (Biphenyl & p-tolyl) | 127 - 145 | Aromatic carbons | |
| -C H₃ (p-tolyl) | ~21 | Methyl carbon |
3.2.2. Infrared (IR) Spectroscopy
The IR spectrum will exhibit a strong absorption band characteristic of the carbonyl (C=O) stretching vibration of the ketone group, typically in the range of 1650-1670 cm⁻¹. Aromatic C-H stretching vibrations are expected around 3000-3100 cm⁻¹, and C=C stretching vibrations for the aromatic rings will appear in the 1450-1600 cm⁻¹ region.
| Vibrational Mode | Expected Wavenumber (cm⁻¹) | Intensity |
| C=O Stretch (Ketone) | 1650 - 1670 | Strong |
| Aromatic C-H Stretch | 3000 - 3100 | Medium |
| Aromatic C=C Stretch | 1450 - 1600 | Medium-Strong |
3.2.3. Mass Spectrometry (MS)
Mass spectrometry will confirm the molecular weight of the compound. The electron ionization (EI) mass spectrum is expected to show a molecular ion peak [M]⁺ at m/z = 272.34. Common fragmentation patterns may include the loss of the p-tolyl group or the biphenyl group.
| Ion | Expected m/z | Assignment |
| [M]⁺ | 272.34 | Molecular Ion |
| [M - C₇H₇]⁺ | 181.07 | Loss of tolyl group |
| [M - C₁₂H₉]⁺ | 119.05 | Loss of biphenyl group |
Experimental Workflow
The overall process from synthesis to characterization follows a logical sequence of steps.
Caption: General experimental workflow for the synthesis and characterization of Biphenyl-4-yl-p-tolyl-methanone.
Conclusion
This technical guide provides a detailed framework for the synthesis and characterization of Biphenyl-4-yl-p-tolyl-methanone. The described Friedel-Crafts acylation protocol is a reliable method for obtaining this compound, and the outlined analytical techniques are essential for confirming its structure and purity. This information is intended to support researchers in their efforts to synthesize and investigate novel biphenyl derivatives for potential applications in drug discovery and materials science.
